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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

An In-depth Technical Guide to 1,5-Diphenylcarbazone: Synthesis, Properties, and

Applications

Introduction
1,5-Diphenylcarbazone (C₁₃H₁₂N₄O) is an organic compound from the carbazone group,

recognized for its utility as a complexometric and photometric indicator, particularly in the

quantification of heavy metal ions.[1][2] It is structurally similar to its precursor, 1,5-

diphenylcarbazide, and is often used in a mixture with it.[1][3] This compound's ability to form

distinctly colored complexes with metal ions like mercury, chromium, and copper makes it an

invaluable reagent in analytical chemistry for applications ranging from water analysis to

pharmaceutical development and food safety testing.[1][4] This document provides a

comprehensive overview of the synthesis, chemical and physical properties, and key

experimental protocols related to 1,5-Diphenylcarbazone.

Properties of 1,5-Diphenylcarbazone
1,5-Diphenylcarbazone is typically an orange to reddish-purple crystalline powder.[1][2][5] It is

stable under normal conditions but should be stored away from light and air, as it can be

sensitive.[6][7] Commercial products are often a mixture of 1,5-Diphenylcarbazone and its

precursor, 1,5-Diphenylcarbazide.[1][3]

Physicochemical Properties
The key physical and chemical properties of 1,5-Diphenylcarbazone are summarized in the

table below.
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Property Value Reference(s)

IUPAC Name 1-anilino-3-phenyliminourea [1]

Synonyms
s-Diphenylcarbazone,

Diphenylcarbazone
[1]

CAS Number 538-62-5 [2]

Molecular Formula C₁₃H₁₂N₄O [1]

Molar Mass 240.26 g/mol [1]

Appearance
Yellow to red/orange odorless

solid
[1][5]

Melting Point
153-158 °C (with

decomposition)
[3]

Bulk Density 380 kg/m ³ [3]

Solubility
The solubility of 1,5-Diphenylcarbazone is a critical factor for its application as an indicator.

Solvent Solubility Reference(s)

Water Poor / Almost Insoluble [1]

Ethanol Soluble [1][2]

Acetone Soluble [5]

Chloroform Soluble [8]

Benzene Soluble [8]

Synthesis of 1,5-Diphenylcarbazone
The primary and most established method for synthesizing 1,5-Diphenylcarbazone is through

the controlled oxidation of its precursor, 1,5-Diphenylcarbazide.[1][6] The precursor itself is

commonly synthesized from the reaction of phenylhydrazine and urea.[6][9]
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Caption: General synthesis pathway for 1,5-Diphenylcarbazone.

Experimental Protocols
Protocol 1: Synthesis of 1,5-Diphenylcarbazide
(Precursor)
This protocol is based on the reaction between phenylhydrazine and urea.[6][9]

Reactants: Add phenylhydrazine (2 molar equivalents) and urea (1 molar equivalent) to a

round-bottom flask containing xylene as the solvent.

Reaction: Heat the mixture to reflux. The reaction is typically carried out for an extended

period, for instance, 32 hours, to ensure completion.[9]

Crystallization: After the reflux period, allow the mixture to cool and stand overnight. The

product, 1,5-Diphenylcarbazide, will crystallize out of the solution.

Purification: Collect the crude product by filtration. The white, crystalline solid can be purified

by repeated recrystallization from ethanol to achieve a high-purity compound with a melting

point of approximately 170-175 °C.[10][11]
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Protocol 2: Synthesis of 1,5-Diphenylcarbazone
This protocol describes the oxidation of 1,5-Diphenylcarbazide.[1][11]

Reactants: Dissolve crude or purified 1,5-Diphenylcarbazide in an appropriate organic

solvent such as ethanol.

Oxidation: Add an oxidizing agent, such as 3% hydrogen peroxide, to the solution. The

reaction can be facilitated by the presence of a base like alcoholic potassium hydroxide.[11]

Neutralization & Precipitation: After the oxidation is complete, neutralize the solution. This will

cause the 1,5-Diphenylcarbazone to precipitate.

Purification: Collect the orange-red product by filtration. Recrystallization can be performed

to obtain a product with a higher purity. Note that many commercial preparations are

intentionally a mixture of the carbazide and carbazone.[1]

Protocol 3: Colorimetric Determination of Hexavalent
Chromium (Cr(VI))
This protocol details the use of 1,5-Diphenylcarbazide/carbazone as a colorimetric reagent for

Cr(VI) detection, a primary application.[12][13]

Reagent Preparation: Prepare a 0.5% (w/v) solution of 1,5-Diphenylcarbazide by dissolving

0.5 g of the solid in 100 mL of acetone.[14]

Sample Preparation: Acidify the aqueous sample containing Cr(VI) to a pH of approximately

1-2 using a suitable acid (e.g., sulfuric acid or nitric acid).[12][14]

Complex Formation: Add the 1,5-Diphenylcarbazide solution to the acidified sample. The

Cr(VI) will oxidize the diphenylcarbazide to diphenylcarbazone, and the resulting Cr(III) will

form a stable, red-violet colored complex with the diphenylcarbazone.[12][13]

Spectrophotometric Measurement: Allow a short time for the color to develop (e.g., 8

minutes).[13] Measure the absorbance of the solution at its maximum wavelength (λmax),

which is approximately 540-545 nm, using a UV-Vis spectrophotometer.[12][13]
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Quantification: Determine the concentration of Cr(VI) in the original sample by comparing the

absorbance to a calibration curve prepared from standard Cr(VI) solutions.

Reaction Mechanism

Cr(VI)-Containing
Aqueous Sample

1. Acidify Sample
(pH ≈ 1-2)

2. Add 1,5-Diphenylcarbazide
(DPC) in Acetone

DPC is Oxidized to
1,5-Diphenylcarbazone (DPCO)

Cr(VI) is Reduced to Cr(III)

Cr(III) and DPCO form a
Red-Violet Complex

3. Measure Absorbance
at λmax ≈ 540 nm

4. Quantify Cr(VI) using
Calibration Curve
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Caption: Experimental workflow for Cr(VI) detection.

Applications
The primary application of 1,5-Diphenylcarbazone is in analytical chemistry as a highly

sensitive indicator.

Mercurimetry: It is used for the endpoint determination in the titration of chloride ions with

mercury(II) nitrate solution. Past the endpoint, free Hg(II) ions form a distinct purple complex

with the indicator.[1]

Heavy Metal Detection: It is extensively used for the photometric or colorimetric

determination of various metal ions, including chromium, mercury, cadmium, copper, and

lead.[2][4][6] The high sensitivity allows for the detection of trace amounts, with thresholds as

low as 50 ppb for Cr(VI).[6]

Research and Development: The compound is employed in pharmaceutical development,

food safety testing for contaminants, and the creation of sensors for environmental

monitoring.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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